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Introduction

Casein is the predominant phosphoprotein found in milk, accounting for approximately 80% of
the total protein content in cow's milk.[1] It plays a crucial role in nutrition, particularly as a
source of amino acids, calcium, and phosphate. Beyond its nutritional significance, casein and
its derivatives are widely used as ingredients in various food products, adhesives, and paints.
[1] Accurate quantification of casein is essential for quality control in the food industry, allergen
testing, and in various fields of biomedical research.

These application notes provide detailed protocols for the quantitative analysis of casein in
various samples using two primary analytical techniques: Enzyme-Linked Immunosorbent
Assay (ELISA) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Analytical Techniques for Casein Quantification

Several methods are available for the quantification of casein, each with its own advantages
and limitations. The choice of method often depends on the sample matrix, required sensitivity,
and the specific casein fraction of interest.

e Enzyme-Linked Immunosorbent Assay (ELISA): ELISA is a highly sensitive and specific
immunological method for detecting and quantifying proteins.[2] It is particularly well-suited
for the detection of casein as a food allergen. Commercial ELISA kits are widely available for
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the quantification of bovine casein in food products, ingredients, and environmental samples.

[2113][41[5]

e Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS combines the separation

power of liquid chromatography with the mass analysis capabilities of mass spectrometry,

offering high sensitivity and specificity for the quantification of proteins and peptides.[6][7]

This technique is valuable for the detailed characterization and quantification of different

casein fractions (aS1, aS2, (3, and k-casein).[8][9]

Quantitative Data Summary

The following table summarizes typical quantitative parameters for commercially available
casein ELISA kits and reported LC-MS methods.

Parameter

ELISA (Commercial Kits)

LC-MSIMS

Limit of Detection (LOD)

0.04 - 0.31 ppm[1][4][5]

Method-dependent, can reach

low ng/mL range[10]

Limit of Quantification (LOQ)

~0.2 - 1 mg/kg[3]

Method-dependent, typically in
the low pg/mL to ng/mL range

Dynamic Range

0.31 - 20 ppm[4][5]

Wide dynamic range,
dependent on instrumentation
and method[10]

Food products, beverages,

Milk, dairy products, infant

Sample Types rinse water, environmental formula, biological fluids[6][7]
swabs[2][3] [8]
High, based on mass-to-
o Polyclonal or monoclonal ) -
Specificity charge ratio of specific

antibodies against casein[3]

peptides[6][7]

Experimental Protocols
Protocol 1: Quantification of Casein using a Commercial
Sandwich ELISA Kit

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.neogen.com/en/categories/allergens/bovine-casein-protein-elisa-kit/
https://www.invitek.com/en/food-allergens/elisa/pdp-casein-elisa
https://www.crystalchem.com/casein-elisa-kit.html
https://www.morinaga-biosci.com/products/food_allergen_elisa2/item_3
https://pubmed.ncbi.nlm.nih.gov/31759609/
https://www.researchgate.net/publication/337405753_Protein_fingerprinting_and_quantification_of_b-casein_variants_by_ultra-performance_liquid_chromatography-high-resolution_mass_spectrometry
https://www.iris.unina.it/retrieve/e268a72c-ccdb-4c8f-e053-1705fe0a812c/Identification%20and%20Quantification%20of%20aS1%2C%20aS2%2C%20b%2C%20and%20K-Caseins%20in%20Water%20Buffalo%20Milk%20by%20Reverse%20Phase-High%20Performance%20Liquid%20Chromatography%20and%20Mass%20Spectrometry%202009.pdf
https://www.researchgate.net/publication/382606255_Analytical_techniques_for_casein_and_its_fractions
https://www.elisakits.co.uk/casein-elisa-kit/
https://www.crystalchem.com/casein-elisa-kit.html
https://www.morinaga-biosci.com/products/food_allergen_elisa2/item_3
https://experiments.springernature.com/articles/10.1007/978-1-62703-742-6_25
https://www.invitek.com/en/food-allergens/elisa/pdp-casein-elisa
https://www.crystalchem.com/casein-elisa-kit.html
https://www.morinaga-biosci.com/products/food_allergen_elisa2/item_3
https://experiments.springernature.com/articles/10.1007/978-1-62703-742-6_25
https://www.neogen.com/en/categories/allergens/bovine-casein-protein-elisa-kit/
https://www.invitek.com/en/food-allergens/elisa/pdp-casein-elisa
https://pubmed.ncbi.nlm.nih.gov/31759609/
https://www.researchgate.net/publication/337405753_Protein_fingerprinting_and_quantification_of_b-casein_variants_by_ultra-performance_liquid_chromatography-high-resolution_mass_spectrometry
https://www.iris.unina.it/retrieve/e268a72c-ccdb-4c8f-e053-1705fe0a812c/Identification%20and%20Quantification%20of%20aS1%2C%20aS2%2C%20b%2C%20and%20K-Caseins%20in%20Water%20Buffalo%20Milk%20by%20Reverse%20Phase-High%20Performance%20Liquid%20Chromatography%20and%20Mass%20Spectrometry%202009.pdf
https://www.invitek.com/en/food-allergens/elisa/pdp-casein-elisa
https://pubmed.ncbi.nlm.nih.gov/31759609/
https://www.researchgate.net/publication/337405753_Protein_fingerprinting_and_quantification_of_b-casein_variants_by_ultra-performance_liquid_chromatography-high-resolution_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

This protocol provides a general procedure for the quantification of casein in food samples
using a commercial sandwich ELISA kit. Always refer to the specific instructions provided with
your Kit.

1. Principle

The sandwich ELISA method involves capturing the casein antigen between two layers of
antibodies (capture and detection antibody). The detection antibody is conjugated to an
enzyme, and a substrate is added to produce a measurable colorimetric signal that is
proportional to the amount of casein in the sample.[2]

2. Materials

o Casein ELISA Kit (containing microtiter plate coated with anti-casein antibodies, casein
standards, conjugate, substrate, stop solution, wash buffer, and extraction buffer)[1][2]

« Distilled or deionized water

e Precision pipettes and tips

» Microplate reader capable of measuring absorbance at 450 nm

» Vortex mixer

o Centrifuge

3. Sample Preparation

e Homogenize solid samples.

e Weigh 1 g of the homogenized sample and add 19 mL of the provided extraction buffer.
o Vortex for 15 minutes at room temperature.

e Centrifuge the extract for 10 minutes at 2500 x g.

e Use the clear supernatant for the assay.
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4. Assay Procedure

e Add 100 pL of the standards and diluted sample extracts to the wells of the microtiter plate.
 Incubate for 20 minutes at room temperature.

o Wash the wells three times with 300 uL of wash buffer per well.

e Add 100 pL of the enzyme-conjugated detection antibody to each well.
¢ Incubate for 20 minutes at room temperature.

e Wash the wells three times with 300 uL of wash buffer per well.

e Add 100 pL of the substrate solution to each well.

 Incubate for 20 minutes at room temperature in the dark.

e Add 100 pL of the stop solution to each well.

e Measure the absorbance at 450 nm within 30 minutes.

5. Data Analysis

e Generate a standard curve by plotting the absorbance of the standards against their known
concentrations.

o Determine the concentration of casein in the samples by interpolating their absorbance
values from the standard curve.

o Multiply the result by the dilution factor to obtain the final concentration in the original
sample.

Experimental Workflow for Casein Quantification by ELISA

Sample Preparation Plate Loading Incubation with
(Homogenization , Extraction, Centrifugation) (Standards & Samples) [ | Capture Antibody
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Caption: A generalized workflow for the quantification of casein using a sandwich ELISA.

Protocol 2: Quantification of Casein Fractions by LC-
MS/MS

This protocol outlines a general method for the quantification of specific casein fractions in milk
samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Method
optimization and validation are crucial for accurate results.

1. Principle

LC-MS/MS allows for the separation of different casein proteins by liquid chromatography,
followed by their ionization and fragmentation in the mass spectrometer. Specific peptide
fragments (transitions) unique to each casein fraction are monitored for quantification.[6][7]

2. Materials

e LC-MS/MS system (e.g., a UHPLC coupled to a triple quadrupole or high-resolution mass
spectrometer)

o C18 reversed-phase column
» Mobile phases:
o A:0.1% formic acid in water
o B: 0.1% formic acid in acetonitrile
» Reagents for protein reduction and alkylation (e.g., dithiothreitol, iodoacetamide)
e Trypsin (for protein digestion)
» Casein standards for each fraction

o Centrifuge
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Thermomixer

. Sample Preparation

Dilute milk samples with a suitable buffer.

Reduce the proteins by adding DTT and incubating at 60°C.

Alkylate the proteins by adding iodoacetamide and incubating in the dark.

Digest the proteins into peptides by adding trypsin and incubating overnight at 37°C.

Stop the digestion by adding formic acid.

Centrifuge the sample to remove any precipitate.

Transfer the supernatant containing the peptides to an autosampler vial for LC-MS/MS
analysis.

. LC-MS/MS Analysis

LC Separation:

o Inject the peptide sample onto the C18 column.

o Use a gradient elution with mobile phases A and B to separate the peptides. A typical
gradient might run from 5% to 40% B over 30 minutes.

MS/MS Detection:

o Operate the mass spectrometer in positive ion mode.

o Use a multiple reaction monitoring (MRM) method to detect and quantify specific peptide
transitions for each casein fraction.

o Select at least two to three specific transitions for each target peptide for accurate
guantification.

. Data Analysis
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 Integrate the peak areas of the selected MRM transitions for each peptide.
o Create a calibration curve for each casein fraction using the corresponding standards.

o Calculate the concentration of each casein fraction in the samples based on the calibration
curves.

LC-MS/MS Workflow for Casein Quantification

Data Analysis
(Peak Integration, Quantification)

Sample Preparation LC Separation Electrospray MS1 Analysis Collision-Induced MS2 Analysis
(Reduction, Alkylation, Digestion) (Reversed-Phase) Tonization (EST) (Precursor Ton Scan) Dissociation (CID) (Product Ton Scan)

Detection (MRM)

Click to download full resolution via product page

Caption: A general workflow for the quantification of casein fractions using LC-MS/MS.

Signaling Pathways Involving Casein Kinases

While casein itself is primarily a nutritional protein, the enzymes that phosphorylate it, known as
casein kinases (e.g., Casein Kinase 1 and 2), are crucial regulators of numerous cellular
signaling pathways.[11][12][13][14] These kinases are involved in processes such as cell cycle
progression, circadian rhythms, and Wnt signaling.[11][14]

Simplified Wnt Signaling Pathway Involving Casein Kinase 1a (CK1la)
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Caption: A simplified diagram of the Wnt signaling pathway highlighting the role of the
destruction complex, which includes Casein Kinase 1a.

Note on "Caskin" Protein: The term "Cassin" in the original request may have been a
typographical error for "Caskin." Caskin proteins are scaffolding proteins involved in neuronal
signaling.[15][16][17] While methods like Western blotting have been used for the qualitative
and semi-quantitative analysis of Caskin, detailed, standardized protocols for its absolute
guantification are not as readily available as those for casein.[15][17] Further research and
method development would be required for robust Caskin quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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